Cas no 1805406-71-6 (2,5-Bis(trifluoromethyl)-3-chlorobenzaldehyde)

• Product Name: 2,5-Bis(trifluoromethyl)-3-chlorobenzaldehyde
• CAS No: 1805406-71-6
• MF: C₉H₃ClF₆O
• MW: 276.562942743301
• CID: 4963907
• Update Time: 2023-08-24

2,5-Bis(trifluoromethyl)-3-chlorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-3-chlorobenzaldehyde

• Inchi： 1S/C9H3ClF6O/c10-6-2-5(8(11,12)13)1-4(3-17)7(6)9(14,15)16/h1-3H
• InChI Key： WKFSVWLNTPDFIT-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CC(C=O)=C1C(F)(F)F

Computed Properties

• Exact Mass: 275.9776614 g/mol
• Monoisotopic Mass: 275.9776614 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1
• Molecular Weight: 276.56